1,4-Benzenediamine, N-(4-methoxyphenyl)-, sulfate (1:1)

• IUPAC Name: 4-N-(4-methoxyphenyl)benzene-1,4-diamine;sulfuric acid
• InChI: InChI=1S/C13H14N2O.H2O4S/c1-16-13-8-6-12(7-9-13)15-11-4-2-10(14)3-5-11;1-5(2,3)4/h2-9,15H,14H2,1H3;(H2,1,2,3,4)
• InChI Key: BMSZNBNGDJDEOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=CC=C(C=C2)N.OS(=O)(=O)O
• Molecular Formula: C13H16N2O5S
• DSSTOX Substance ID: DTXSID6073316
• Molecular Weight: 312.34 g/mol
• CAS RN: 6254-98-4, 3169-21-9

Description

“1,4-Benzenediamine, N-(4-methoxyphenyl)-, sulfate (1:1)” is a chemical compound with the molecular formula C13H14N2O.1/2H2O4S. It is also known by other names such as p-Phenylenediamine, N-(p-methoxyphenyl)-, sulfate (2:1) and Acna Blue V Base.

Molecular Structure Analysis

The molecular structure of “1,4-Benzenediamine, N-(4-methoxyphenyl)-, sulfate (1:1)” can be represented by the SMILES string: N(C1=CC=C(OC)C=C1)C2=CC=C(N)C=C2.S(=O)(=O)(O)O. This represents the connectivity of the atoms in the molecule.

Physical And Chemical Properties Analysis

The molecular weight of “1,4-Benzenediamine, N-(4-methoxyphenyl)-, sulfate (1:1)” is approximately 312.341 Da.

Scientific Research Applications

• Chemical Synthesis :

  • A study conducted by Li Chang-duo detailed the synthesis of N,N'-1,4-bis(4-methylphenyl) sulfonyl-homopiperzine using sodium methoxide as a catalyst, achieving a yield of 65.65%. This research investigated the impact of various factors such as material ratio, reaction time, solvent volume, and the amount of phase transfer catalyst on the synthesis process, offering insights into optimizing the synthesis method for related chemical compounds (Li Chang-duo, 2008).

• Analytical Applications :

  • Y. Umegae, H. Nohta, and Y. Ohkura developed a fluorogenic reagent using 1,2-bis(4-methoxyphenyl)ethylenediamine for detecting reducing carbohydrates, including 2-deoxy sugars, amino sugars, and sialic acids. This reagent allows for the fluorimetric determination of these carbohydrates at concentrations as low as 0.2–0.9 nmol ml−1, indicating its potential application in various analytical chemistry fields (Y. Umegae et al., 1989).

• Photochemical and Photophysical Applications :

  • A team led by M. Pişkin synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds showed high singlet oxygen quantum yield, making them potentially useful as photosensitizers in photodynamic therapy for cancer treatment. The study highlights the importance of these compounds for Type II photodynamic therapy mechanisms, attributing to their good fluorescence properties and high singlet oxygen quantum yield (M. Pişkin et al., 2020).

• Corrosion Inhibition :

  • Research conducted by Y. Agrawal and colleagues explored the use of ethylenediamine derivatives as corrosion inhibitors for zinc in sulphuric acid. The study found that certain derivatives, such as ethylenediamine N, N′-di(p-methoxybenzylidene), offered up to 99% protection under various conditions. The research provides valuable insights into the action mechanism of these inhibitors, demonstrating their potential in corrosion protection applications (Y. Agrawal et al., 2004).